Cas no 1343816-82-9 (2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

2-{(Prop-2-en-1-yloxy)carbonylamino}butanoic acid is a specialized organic compound featuring a reactive allyloxycarbonyl (Alloc) protecting group attached to an amino acid backbone. This structure makes it valuable in peptide synthesis, where the Alloc group serves as a selectively removable protecting group for amines under mild conditions, typically via palladium-catalyzed deprotection. The butanoic acid moiety enhances solubility in polar solvents, facilitating handling in aqueous or mixed-phase reactions. Its compatibility with orthogonal protection strategies allows for precise sequential deprotection in complex peptide assemblies. The compound’s stability under standard peptide coupling conditions and its efficient deprotection kinetics contribute to its utility in solid-phase and solution-phase synthesis workflows.
2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid structure
1343816-82-9 structure
Product Name:2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
CAS No:1343816-82-9
MF:C8H13NO4
MW:187.193122625351
MDL:MFCD20278491
CID:5302297
PubChem ID:60675283
Update Time:2025-05-21

2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • N-Allyloxycarbonyl-2-aminobutanoic acid
    • 2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
    • MDL: MFCD20278491
    • Inchi: 1S/C8H13NO4/c1-3-5-13-8(12)9-6(4-2)7(10)11/h3,6H,1,4-5H2,2H3,(H,9,12)(H,10,11)
    • InChI Key: NBPYBDKNAIOJQY-UHFFFAOYSA-N
    • SMILES: CCC(NC(OCC=C)=O)C(O)=O

2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Pricemore >>

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Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

2-{(Prop-2-en-1-yloxy)carbonylamino}butanoic Acid: A Comprehensive Overview

The compound CAS No. 1343816-82-9, also known as 2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a butanoic acid backbone and a propenyl group attached via an oxygen atom. The presence of the propenyl group introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid in the field of medicinal chemistry. Researchers have explored its role as a precursor for the synthesis of bioactive compounds, particularly in the development of new drug candidates. The compound's ability to undergo various functional group transformations has made it a versatile starting material for constructing complex molecules with therapeutic potential.

In addition to its role in drug discovery, this compound has also been investigated for its applications in materials science. Its unique structure allows for the formation of stable polymers and coatings, which could be utilized in advanced materials for electronics and automotive industries. The integration of CAS No. 1343816-82-9 into polymer systems has shown promising results in enhancing mechanical properties and thermal stability.

The synthesis of 2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and sustainable production pathways, reducing environmental impact while maintaining high yields. These improvements are crucial for scaling up production to meet growing demand across various industries.

From an environmental perspective, the compound's biodegradability and eco-friendly properties have been extensively studied. Research indicates that under certain conditions, CAS No. 1343816-82-9 can be effectively degraded by microbial communities, minimizing its ecological footprint. This makes it an attractive option for industries seeking sustainable alternatives without compromising performance.

In conclusion, 2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, or CAS No. 1343816-82-9, stands out as a versatile and valuable compound with wide-ranging applications. Its role in drug development, materials science, and sustainable chemistry underscores its significance in modern research and industry. As new discoveries continue to emerge, this compound is poised to play an even greater role in shaping future innovations across diverse fields.

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